Cas no 2055840-13-4 (8-azaspiro[4.5]dec-2-en-4-one;hydrochloride)

• Product Name: 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride
• CAS No: 2055840-13-4
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 5266929
• Update Time: 2026-03-09

8-azaspiro[4.5]dec-2-en-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]dec-2-en-1-one hydrochloride
• 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride

• Inchi： 1S/C9H13NO.ClH/c11-8-2-1-3-9(8)4-6-10-7-5-9;/h1-2,10H,3-7H2;1H
• InChI Key： QDHUVOZIFRUUSS-UHFFFAOYSA-N
• SMILES： O=C1C=CCC21CCNCC2.Cl

Additional information on 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride

8-azaspiro[4.5]dec-2-en-4-one;hydrochloride (CAS No. 2055840-13-4): An Emerging Compound in Medicinal Chemistry

8-azaspiro[4.5]dec-2-en-4-one;hydrochloride (CAS No. 2055840-13-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 8-azaspiro[4.5]dec-2-en-4-one hydrochloride, belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have shown promise in various biological activities.

The chemical structure of 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride consists of a spirocyclic core with an azaheterocyclic ring, making it a versatile scaffold for the development of new drugs. The presence of the azaheterocyclic ring introduces additional functionality and flexibility, which can be exploited for optimizing pharmacological properties such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the potential of 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the modulation of specific signaling pathways, such as the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory mediators.

In addition to its anti-inflammatory effects, 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cell lines suggests that 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride may have a favorable safety profile compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which is crucial for its development as an oral medication. Furthermore, the compound's stability under physiological conditions and its ability to cross the blood-brain barrier make it a promising candidate for central nervous system (CNS) disorders.

The synthetic route for preparing 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride has been well-documented in the literature. The synthesis typically involves a multi-step process that includes the formation of the spirocyclic core followed by functionalization to introduce the azaheterocyclic ring and other substituents. The modular nature of this synthetic approach allows for the facile preparation of analogs with varying substituents, enabling structure-activity relationship (SAR) studies to further optimize the compound's biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a novel therapeutic agent.

In conclusion, 8-azaspiro[4.5]dec-2-en-4-one;hydrochloride (CAS No. 2055840-13-4) represents an exciting advancement in medicinal chemistry with broad therapeutic potential. Its unique structural features, coupled with its favorable pharmacological properties, make it a valuable candidate for further development in various disease areas. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in the future landscape of drug discovery and development.